Cas no 33639-75-7 (a-L-Galactopyranose,6-deoxy-2,3,4-tris-O-(phenylmethyl)-)

a-L-Galactopyranose,6-deoxy-2,3,4-tris-O-(phenylmethyl)- structure
33639-75-7 structure
Product Name:a-L-Galactopyranose,6-deoxy-2,3,4-tris-O-(phenylmethyl)-
CAS No:33639-75-7
MF:C27H30O5
MW:434.524108409882
CID:294380
PubChem ID:2734155
Update Time:2025-04-19

a-L-Galactopyranose,6-deoxy-2,3,4-tris-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • a-L-Galactopyranose,6-deoxy-2,3,4-tris-O-(phenylmethyl)-
    • 2,3,4-Tribenzyl-~-D-arabinopyranose
    • 2,3,4-tribenzyloxy-D-xylopyranose
    • 2,3,4-Tri-O-benzyl-^b-D-arabinopyranose
    • 2,3,4-Tri-O-benzyl-b-D-arabinopyranose
    • 2,3,4-Tri-O-benzyl--D-arabinopyranose
    • 2,3,4-tri-O-benzyl-D-xylopyranose
    • 2,3,4-tri-O-benzyl-D-xylose
    • 2,3,4-tri-O-benzyloxy-D-xylopyranose
    • 2,3,4-TRI-O-BENZYL-SS-D-ARABINOPYRANOSE
    • 2,3,4-tri-O-benzylxylopyranose
    • 2,3,4-tri-O-benzyl-xylopyranose
    • 2.3.4-tri-o-benzyl-l-fucopyranose
    • SCHEMBL2456260
    • 2,3,4-Tri-O-benzyl-L-fucopyranose
    • MFCD00153596
    • A868982
    • W-203258
    • YRAQXZMHYZXWBZ-OGPNLZSQSA-N
    • 2,3,4-Tri-O-benzyl-L-fucopyranose, >=98.0% (HPLC)
    • 2,3,4-tri--O-benzyl-L-fucopyranose
    • 6-Deoxy-2,3,4-tri-O-(phenylmethyl)-L-galactose
    • 2,3,4,-Tri-O-benzyl-L-fucopyranose
    • (3S,4R,5R,6S)-3,4,5-Tris(benzyloxy)-6-methyltetrahydro-2H-pyran-2-ol
    • 33639-75-7
    • 60431-34-7
    • (3S,4R,5R,6S)-6-methyl-3,4,5-tris(phenylmethoxy)oxan-2-ol
    • Inchi: 1S/C27H30O5/c1-20-24(29-17-21-11-5-2-6-12-21)25(30-18-22-13-7-3-8-14-22)26(27(28)32-20)31-19-23-15-9-4-10-16-23/h2-16,20,24-28H,17-19H2,1H3/t20-,24+,25+,26-,27?/m0/s1
    • InChI Key: YRAQXZMHYZXWBZ-OGPNLZSQSA-N
    • SMILES: O1C([C@H]([C@@H]([C@@H]([C@@H]1C)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 434.20932405g/mol
  • Monoisotopic Mass: 434.20932405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 57.2Ų
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